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Compound of Interest

Compound Name:
3-(Methylsulfanyl)-2-oxopropanoic

acid

CAS No.: 18542-43-3

Cat. No.: B14712154

Get Quote

CAS Number: 18542-43-3 Synonyms: 3-Methylthiopyruvate; S-Methyl-3-mercaptopyruvate; 3-

Methylthio-2-oxopropanoic acid Formula: C₄H₆O₃S Molecular Weight: 134.15 g/mol

Executive Summary & Safety Profile
3-(Methylsulfanyl)-2-oxopropanoic acid is an

-keto acid analog of cysteine/methionine metabolites. Unlike its more common homolog
(KMTB), this 3-carbon chain compound presents specific stability and handling challenges. It is
corrosive, possesses a potent sulfur stench, and is prone to decarboxylation or oxidation if
mishandled.

Immediate Hazard Classification:

Corrosive (Skin/Eye): Acidic nature (pKa

2.5–3.0).

Stench: Volatile organic sulfur compounds (VOSCs) are detectable at ppb levels.
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Reactivity: Incompatible with strong oxidizers (risk of exothermic sulfoxide formation) and

strong bases (vigorous neutralization).

Physicochemical Properties & Identification
Property Data Operational Implication

Appearance
Yellowish liquid or low-melting

solid

Viscosity changes with

temperature; ensure warm

water bath if solid before

transfer.

Solubility
Soluble in water, ethanol,

DMSO

Aqueous spills can be diluted;

organic spills require solvent-

compatible absorbents.

Acidity
Acidic (

-keto acid)

Do not mix with bleach

(NaOCl) directly; releases

Chlorine gas (

).

Stability Labile

Keep cold (-20°C) for storage;

dispose of if dark/viscous

(polymerization).

Odor
Strong Sulfurous

(Cabbage/Rotten)

Double-containment required.

Fume hood mandatory.

Operational Disposal Procedures
A. Pre-Disposal Assessment
Before acting, determine the waste category.[1] This compound is typically classified as D002

(Corrosive) and potentially ignitable depending on the solvent carrier.

B. Small-Scale Disposal (< 50 mL/g)
For laboratory bench waste, residual vials, or reaction byproducts.

Preparation:
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Perform all work in a functioning chemical fume hood.

PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.

Neutralization (The "Safe-pH" Protocol):

Goal: Convert the volatile acid into a non-volatile salt (Sodium 3-methylthiopyruvate) to

reduce vapor pressure and corrosivity.

Step 1: Prepare a 5% Sodium Bicarbonate (

) or dilute Sodium Hydroxide (

) solution in a beaker.

Step 2: Slowly add the 3-(methylsulfanyl)-2-oxopropanoic acid to the base solution.

Caution:

evolution will occur with bicarbonate.

Step 3: Check pH. Aim for pH 6–8.[1]

Odor Control (Optional but Recommended):

Once neutralized (pH > 7), trace amounts of bleach (1-2%) can be added to oxidize the

sulfur group to a sulfoxide, reducing odor.

CRITICAL WARNING: NEVER add bleach to the acidic form. Acid + Bleach = Chlorine

Gas.

Containerization:

Transfer the neutralized solution into a waste container labeled "High BTU Organic Waste"

or "Sulfur-Containing Organic Waste."

Do not mix with heavy metal waste streams.

C. Large-Scale/Stock Disposal (> 100 mL/g)
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For expired stock bottles or bulk synthesis waste.

Do Not Bulking: Do not attempt to neutralize large volumes in the lab due to heat generation.

Segregation: Keep the original container if intact. If the seal is compromised, place the entire

bottle into a larger chemically resistant container (overpack) with vermiculite or charcoal-

impregnated absorbent pads.

Labeling: Clearly mark "Contains Organic Sulfur – Stench – Corrosive."

Disposal Path: Route directly to professional chemical waste services for Incineration with

Scrubber. This ensures complete destruction of the carbon backbone and capture of

emissions.

Emergency Response: Spill Cleanup
Scenario: A 20mL vial drops and shatters inside the fume hood.

Evacuate & Ventilate: Ensure hood sash is at the lowest working position. Alert lab

personnel.

Absorb: Cover the spill immediately with Spill-X-A (acid neutralizer) or dry sand/vermiculite.

Avoid: Paper towels (high surface area increases stench evaporation).

Neutralize: If using sand, sprinkle solid sodium bicarbonate over the absorbent.

Collect: Scoop material into a wide-mouth jar.

Decontaminate: Wipe the surface with a 10% bleach solution ONLY AFTER the bulk acid has

been removed and the surface pH is checked.

Visual Workflows
Diagram 1: Disposal Decision Logic
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Waste: 3-(Methylsulfanyl)-2-oxopropanoic acid

Volume Assessment

Small Scale (<50 mL) Large Scale / Stock

Neutralize with 5% NaHCO3
(Target pH 6-8)

In Fume Hood

Overpack in Secondary Containment
(Vermiculite/Charcoal)

Do Not Open

Add 1% Bleach for Odor
(ONLY if pH > 7)

Optional

Containerize:
High BTU / Organic Waste

Professional Incineration

Click to download full resolution via product page

Caption: Decision matrix for safe disposal based on volume, prioritizing neutralization for small

amounts and containment for bulk stock.

Diagram 2: Chemical Hazard & Incompatibility
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3-(Methylsulfanyl)-2-oxopropanoic acid
(Acidic + Sulfide)

Bleach (NaOCl)Direct Mix
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(H2O2, HNO3)

Incompatible

Strong Bases
(Conc. NaOH)

Neutralization

CHLORINE GAS RELEASE
(Toxic)

Runaway Exotherm
(Sulfoxide formation)
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Caption: Critical incompatibility map highlighting the risk of chlorine gas generation if mixed

directly with bleach without prior neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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